(5S)-5-Phenyl-3-(prop-2-en-1-yl)furan-2(5H)-one

• CAS No.: 922191-28-4
• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: (2S)-2-phenyl-4-prop-2-enyl-2H-furan-5-one
• InChI: InChI=1S/C13H12O2/c1-2-6-11-9-12(15-13(11)14)10-7-4-3-5-8-10/h2-5,7-9,12H,1,6H2/t12-/m0/s1
• InChI Key: OZOZSWQZOOFZJK-LBPRGKRZSA-N
• Isomeric SMILES: C=CCC1=C[C@H](OC1=O)C2=CC=CC=C2
• Canonical SMILES: C=CCC1=CC(OC1=O)C2=CC=CC=C2

Description

(5S)-5-Phenyl-3-(prop-2-en-1-yl)furan-2(5H)-one is a useful research compound. Its molecular formula is C13H12O2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Biological Activity

(5S)-5-Phenyl-3-(prop-2-en-1-yl)furan-2(5H)-one, with the molecular formula C13H12O2 and a molecular weight of 200.23 g/mol, is a furan derivative that has garnered attention for its potential biological activities. This compound is structurally characterized by a furan ring substituted with a phenyl and an allyl group, which may contribute to its diverse pharmacological properties.

Antimicrobial Activity

Research indicates that compounds related to furan derivatives exhibit significant antimicrobial properties. For instance, studies have shown that certain furan-based compounds can inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus . The minimum inhibitory concentration (MIC) of these compounds often ranges around 64 µg/mL for effective strains .

Compound	Target Bacteria	MIC (µg/mL)
Furan Derivative A	Escherichia coli	64
Furan Derivative B	Staphylococcus aureus	32

Antifungal Properties

Furan derivatives have also been evaluated for their antifungal activities. A related study found that certain furan compounds exhibited antifungal effects against Aspergillus fumigatus , with some derivatives showing activity comparable to standard antifungal agents like amphotericin B .

Compound	Target Fungus	Activity (µg/mL)
Furan Derivative C	Aspergillus fumigatus	1.34
Amphotericin B	Aspergillus fumigatus	0.5

Anti-Cancer Potential

The anti-cancer properties of furan derivatives are noteworthy, particularly in the context of cervical cancer. Studies involving conjugated furan compounds demonstrated significant cytotoxicity against HeLa cells, with IC50 values as low as 0.15 µg/mL, suggesting a promising avenue for cancer treatment .

The mechanisms underlying the biological activities of (5S)-5-Phenyl-3-(prop-2-en-1-yl)furan-2(5H)-one are still under investigation. However, it is hypothesized that the compound may exert its effects through:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes in microbial metabolism.
• Disruption of Membrane Integrity : Some furan derivatives affect cell membrane permeability, leading to cell death.
• Induction of Apoptosis in Cancer Cells : The ability to trigger programmed cell death pathways has been observed in various studies.

Case Studies

Several case studies highlight the efficacy of furan derivatives in clinical and laboratory settings:

• Antimicrobial Efficacy Study : A recent study evaluated the antibacterial activity of several furan derivatives against multi-drug resistant strains, demonstrating superior efficacy compared to traditional antibiotics.
• Cytotoxicity Assay on Cancer Cell Lines : In vitro assays revealed that (5S)-5-Phenyl-3-(prop-2-en-1-yl)furan-2(5H)-one significantly reduced cell viability in cancerous cell lines, indicating its potential as a chemotherapeutic agent.